1-Azabicyclo[3.2.1]octane,4-methylene-(9CI)

• CAS No.: 176849-15-3
• Molecular Formula: C8H13N
• Molecular Weight: 123.199
• IUPAC Name: 4-methylidene-1-azabicyclo[3.2.1]octane
• InChI: InChI=1S/C8H13N/c1-7-2-4-9-5-3-8(7)6-9/h8H,1-6H2
• InChI Key: HCOWFQINJKDGKC-UHFFFAOYSA-N
• SMILES: C=C1CCN2CCC1C2
• Synonyms: 1-Azabicyclo[3.2.1]octane,4-methylene-(9CI)

Description

1-Azabicyclo[3.2.1]octane,4-methylene-(9CI) is a bicyclic nitrogen-containing compound that forms the core structure of many tropane alkaloids. These alkaloids are known for their diverse biological activities and are found in various plant species. The unique structure of this compound makes it a subject of interest in synthetic organic chemistry and pharmaceutical research .

Preparation Methods

The synthesis of 1-Azabicyclo[3.2.1]octane,4-methylene-(9CI) can be achieved through several methods. One common approach involves the enantioselective construction of an acyclic starting material that contains all the required stereochemical information. This allows for the stereocontrolled formation of the bicyclic scaffold. Another method involves the desymmetrization of achiral tropinone derivatives . Industrial production methods often rely on these synthetic routes, optimizing reaction conditions to achieve high yields and purity.

Chemical Reactions Analysis

1-Azabicyclo[3.2.1]octane,4-methylene-(9CI) undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This compound can undergo nucleophilic substitution reactions, often using reagents like alkyl halides or sulfonates.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

1-Azabicyclo[3.2.1]octane,4-methylene-(9CI) has a wide range of applications in scientific research:

Chemistry: It serves as a key intermediate in the synthesis of various complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of enzyme mechanisms and as a probe for biological systems.

Medicine: It is a precursor for the synthesis of drugs that target the central nervous system, such as those used to treat neurological disorders.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Azabicyclo[3.2.1]octane,4-methylene-(9CI) involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of enzymes, depending on its structure and functional groups. It may also interact with receptors in the central nervous system, modulating neurotransmitter release and uptake .

Comparison with Similar Compounds

1-Azabicyclo[3.2.1]octane,4-methylene-(9CI) can be compared with other similar compounds, such as:

2-Azabicyclo[3.2.1]octane: This compound also contains a bicyclic nitrogen structure but differs in its substitution pattern and biological activity.

8-Azabicyclo[3.2.1]octane: Another related compound, which serves as the core structure for many tropane alkaloids.

The uniqueness of 1-Azabicyclo[3.2.1]octane,4-methylene-(9CI) lies in its specific substitution pattern, which imparts distinct chemical and biological properties.